N-((1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)methyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide

• IUPAC Name: N-[[1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl]methyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• InChI: InChI=1S/C19H19FN2O5S/c20-14-1-3-15(4-2-14)22-12-13(9-19(22)23)11-21-28(24,25)16-5-6-17-18(10-16)27-8-7-26-17/h1-6,10,13,21H,7-9,11-12H2
• InChI Key: QWPABLQYICPIFY-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)S(=O)(=O)NCC3CC(=O)N(C3)C4=CC=C(C=C4)F
• Molecular Formula: C19H19FN2O5S
• Molecular Weight: 406.4 g/mol
• CAS No.: 955255-91-1

Description

This compound is a sulfonamide derivative, which is a class of organic compounds containing a sulfonyl functional group attached to two carbon atoms. Sulfonamides are known for their various biological activities such as antibacterial, hypoglycemic, diuretic, and antiglaucoma.

Scientific Research Applications

Enzyme Inhibition

N-((1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)methyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide has been explored for its enzyme inhibitory potential. A study synthesized various sulfonamides with benzodioxane and acetamide moieties, showing substantial inhibitory activity against α-glucosidase and acetylcholinesterase (AChE) (Abbasi et al., 2019).

Cytotoxicity and Carbonic Anhydrase Inhibition

Research indicates that certain polymethoxylated-pyrazoline benzene sulfonamides, structurally related to the compound , have been studied for their cytotoxic activities on tumor and non-tumor cell lines, as well as for inhibitory effects on carbonic anhydrase isoenzymes hCA I and II (Kucukoglu et al., 2016).

Synthesis and Properties of Fluorinated Polyamides

Another study focused on the synthesis of new diamines containing pyridine and trifluoromethylphenyl groups, which is relevant due to the structural similarities with the compound . These diamines were used in the preparation of fluorinated polyamides containing pyridine and sulfone moieties (Liu et al., 2013).

Detection Techniques in Chemical and Biological Sciences

A specific design of a reaction-based fluorescent probe for discrimination of thiophenols over aliphaticthiols has been developed using similar molecular structures. This technique is important in the fields of chemical, biological, and environmental sciences (Wang et al., 2012).

Anticancer and Antimicrobial Applications

Various studies have synthesized novel sulfonamide derivatives, including those structurally related to this compound, and evaluated them for anticancer and antimicrobial activities. These studies demonstrate the potential of such compounds in medical and pharmaceutical research (Debbabi et al., 2017), (Poręba et al., 2015).

Antimalarial Applications and COVID-19 Drug Research

A study conducted theoretical investigations on certain antimalarial sulfonamides, which might include derivatives similar to the compound , as potential drugs against COVID-19. This highlights the relevance of such compounds in current pandemic-related research (Fahim & Ismael, 2021).